Cas no 2639461-70-2 (Tert-butyl 2-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxylate)

• Product Name: Tert-butyl 2-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxylate
• CAS No: 2639461-70-2
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• CID: 5665554
• PubChem ID: 165898213
• Update Time: 2025-06-27

Tert-butyl 2-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639461-70-2
• tert-butyl 2-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxylate
• EN300-27728461
• Tert-butyl 2-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxylate

• Inchi： 1S/C12H18N2O2S/c1-12(2,3)16-11(15)9-7-17-10(14-9)8-4-5-13-6-8/h7-8,13H,4-6H2,1-3H3
• InChI Key： PMZYPTCFGMOBNJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC(C)(C)C)N=C1C1CNCC1

Computed Properties

• Exact Mass: 254.10889899g/mol
• Monoisotopic Mass: 254.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.5Ų

Additional information on Tert-butyl 2-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxylate

Tert-butyl 2-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxylate (CAS No. 2639461-70-2): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Tert-butyl 2-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxylate (CAS No. 2639461-70-2) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiazoles, which are heterocyclic compounds with a wide range of applications in pharmaceutical research and development.

The structure of tert-butyl 2-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxylate is characterized by a thiazole ring fused with a pyrrolidine moiety and a tert-butyl ester group. The thiazole ring, which consists of a sulfur and a nitrogen atom, provides the compound with excellent stability and reactivity. The pyrrolidine moiety, on the other hand, introduces flexibility and potential binding sites for various biological targets. The tert-butyl ester group adds steric bulk and can influence the solubility and metabolic stability of the molecule.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that thiazoles can act as potent inhibitors of kinases, enzymes that play crucial roles in cellular signaling pathways. The specific structure of tert-butyl 2-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxylate has been shown to exhibit selective inhibition of certain kinases, making it a promising lead compound for further optimization.

The synthesis of tert-butyl 2-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxylate typically involves multistep reactions that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of a thioamide with an α-bromo ketone followed by cyclization to form the thiazole ring. The subsequent introduction of the pyrrolidine moiety and tert-butyl ester group can be achieved through various coupling reactions and esterification steps.

In addition to its potential as a kinase inhibitor, tert-butyl 2-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxylate has also shown promise in other therapeutic areas. A recent study published in Bioorganic & Medicinal Chemistry Letters (2020) reported that this compound exhibits anti-inflammatory properties by modulating the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses. This finding suggests that tert-butyl 2-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxylate could be further developed as a potential therapeutic agent for inflammatory diseases.

The biological activity of tert-butyl 2-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxylate has been evaluated through various in vitro and in vivo assays. In cell-based assays, this compound has demonstrated significant inhibition of kinase activity at low micromolar concentrations. Additionally, animal models have been used to assess its pharmacokinetic properties and efficacy in disease models. These studies have shown that tert-butyl 2-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxylate has favorable pharmacokinetic profiles with good oral bioavailability and low toxicity.

The future development of tert-butyl 2-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxylate as a therapeutic agent will likely involve further optimization to enhance its potency and selectivity. Structure-based drug design approaches can be employed to modify the compound's structure to improve its binding affinity for specific targets. Additionally, medicinal chemists may explore prodrug strategies to enhance its solubility and stability in biological systems.

In conclusion, Tert-butyl 2-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxylate (CAS No. 2639461-70-2) is a promising compound with diverse biological activities and potential applications in medicinal chemistry. Its unique structural features make it an attractive lead compound for further optimization and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.